Cas no 936129-94-1 (2-Cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid)
936129-94-1 structure
Product Name:2-Cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid
CAS No:936129-94-1
MF:C13H10FNO2S
MW:263.287405490875
CID:2151396
Update Time:2023-08-05
2-Cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid
- 2-Cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid
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- Inchi: 1S/C13H10FNO2S/c14-9-5-3-7(4-6-9)11-10(13(16)17)15-12(18-11)8-1-2-8/h3-6,8H,1-2H2,(H,16,17)
- InChI Key: KKAGLBKKRQQAKU-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC(=CC=2)F)=C(C(=O)O)N=C1C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 329
- Topological Polar Surface Area: 78.4
2-Cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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